Cas no 51927-06-1 (Dimethyl 4-cyanophthalate)

Dimethyl 4-cyanophthalate structure
Dimethyl 4-cyanophthalate structure
Product Name:Dimethyl 4-cyanophthalate
CAS No:51927-06-1
MF:C11H9NO4
MW:219.193463087082
CID:2115711
Update Time:2023-08-04

Dimethyl 4-cyanophthalate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 4-cyanophthalate
    • Dimethyl 4-cyanophthalate
    • Inchi: 1S/C11H9NO4/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5H,1-2H3
    • InChI Key: LBJBGSRFQUZRPM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C#N)C=CC=1C(=O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 330
  • XLogP3: 1.3
  • Topological Polar Surface Area: 76.4

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